3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one

• Molecular Formula: C17H14O5
• Molecular Weight: 298.29 g/mol
• IUPAC Name: (3Z)-3-[(4-hydroxy-3-methoxyphenyl)methylidene]-7-methoxy-2-benzofuran-1-one
• InChI: InChI=1S/C17H14O5/c1-20-13-5-3-4-11-14(22-17(19)16(11)13)8-10-6-7-12(18)15(9-10)21-2/h3-9,18H,1-2H3/b14-8-
• InChI Key: MDHLXGPEPIPQNG-ZSOIEALJSA-N
• Isomeric SMILES: COC1=CC=CC\2=C1C(=O)O/C2=C\C3=CC(=C(C=C3)O)OC
• SMILES: COC1=CC=CC2=C1C(=O)OC2=CC3=CC(=C(C=C3)O)OC

Description

3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one, also known as BHMF, is a natural compound found in the bark of the Indian tree Pterocarpus marsupium. BHMF has been the subject of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one exerts its effects through various mechanisms. It has been shown to inhibit the activity of enzymes involved in inflammation and oxidative stress. 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has also been shown to activate AMP-activated protein kinase, which plays a role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are involved in the development of various diseases. 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has also been shown to improve glucose and lipid metabolism, which may have implications for the treatment of diabetes and obesity.

Advantages and Limitations for Lab Experiments

3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has several advantages for lab experiments. It is a natural compound that can be synthesized in the lab, which makes it readily available for research. 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has also been shown to have low toxicity, which makes it a safe compound for use in lab experiments. However, 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experiments. 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one. One area of research is the development of 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one derivatives with improved solubility and pharmacokinetic properties. Another area of research is the study of 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one in combination with other compounds for the treatment of various diseases. Additionally, further research is needed to elucidate the mechanisms of action of 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one and its potential applications in the treatment of cancer and other diseases.
Conclusion:
3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one is a natural compound with potential applications in the field of medicine. It has been shown to have anti-inflammatory, antioxidant, and antidiabetic properties. 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has also been studied for its potential use in the treatment of cancer. While 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has some limitations for lab experiments, it has several advantages and is a promising compound for further research.

Synthesis Methods

3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one can be synthesized through a process called Claisen-Schmidt condensation. This process involves the reaction of 4-hydroxy-3-methoxybenzaldehyde and 7-methoxy-2-benzofuran-1(3H)-one in the presence of a base, such as sodium hydroxide. The reaction results in the formation of 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one, which can be purified through recrystallization.

Scientific Research Applications

3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been studied for its potential applications in the treatment of various diseases. It has been shown to have anti-inflammatory, antioxidant, and antidiabetic properties. 3-(4-hydroxy-3-methoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.